Cas no 18601-90-6 (Thiamine mononitrate)

• Product Name: Thiamine mononitrate
• CAS No: 18601-90-6
• MF: C₁₂H₁₆ClN₅O₃S
• MW: 345.805139541626
• CID: 123072
• PubChem ID: 21932693
• Update Time: 2025-04-18

Thiamine mononitrate Chemical and Physical Properties

Names and Identifiers

• Thiamine mononitrate
• Thiamin nitrate
• SCHEMBL60970
• 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl nitrate;chloride
• 18601-90-6

• Inchi： 1S/C12H16N5O3S.ClH/c1-8-11(3-4-20-17(18)19)21-7-16(8)6-10-5-14-9(2)15-12(10)13;/h5,7H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q+1;/p-1
• InChI Key： LRTNZTWQLAQHBA-UHFFFAOYSA-M
• SMILES： [Cl-].S1C=[N+](CC2=CN=C(C)N=C2N)C(C)=C1CCO[N+](=O)[O-]

Computed Properties

• Exact Mass: 345.0662383g/mol
• Monoisotopic Mass: 345.0662383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Melting Point: 196-200℃